Cas no 1823102-39-1 (15(Z)-Nervonyl acetate)

• Product Name: 15(Z)-Nervonyl acetate
• CAS No: 1823102-39-1
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• CID: 5092254
• Update Time: 2025-06-29

15(Z)-Nervonyl acetate Chemical and Physical Properties

Names and Identifiers

• 15-Tetracosen-1-ol, 1-acetate, (15Z)-
• 15(Z)-Nervonyl acetate

• Inchi： 1S/C26H50O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-28-26(2)27/h10-11H,3-9,12-25H2,1-2H3/b11-10-
• InChI Key： VLAFBKLZOCMJPV-KHPPLWFESA-N
• SMILES： C(OC(=O)C)CCCCCCCCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 0.867±0.06 g/cm3(Predicted)
• Boiling Point: 463.6±14.0 °C(Predicted)

Additional information on 15(Z)-Nervonyl acetate

Exploring 15(Z)-Nervonyl Acetate (CAS No. 1823102-39-1): Properties, Applications, and Innovations

15(Z)-Nervonyl acetate (CAS No. 1823102-39-1) is a specialized lipid derivative gaining attention in cosmetic, pharmaceutical, and biochemical research. This unsaturated fatty acid ester, characterized by its Z-configuration at the 15th carbon, exhibits unique physicochemical properties that make it valuable for advanced formulations. With growing interest in sustainable skincare ingredients and bioactive compounds, this molecule is increasingly studied for its potential in skin barrier enhancement and anti-aging formulations.

The structural uniqueness of 15(Z)-Nervonyl acetate lies in its 24-carbon backbone with a cis-double bond at the Δ15 position, esterified with acetic acid. This configuration contributes to its enhanced membrane fluidity and biocompatibility, making it a candidate for lipid-based drug delivery systems. Recent studies highlight its role in modulating ceramide synthesis pathways, a hot topic in dermatological research addressing conditions like transepidermal water loss (TEWL).

In the context of green chemistry trends, 15(Z)-Nervonyl acetate aligns with demands for plant-derived actives. Its potential as a biobased alternative to synthetic emollients resonates with consumers searching for "clean beauty ingredients" or "vegan skincare compounds." Analytical techniques like HPLC-ELSD and NMR spectroscopy confirm its high purity (>98%), a critical parameter for formulators seeking cosmetic-grade materials.

The compound's oxidative stability profile makes it suitable for oxygen-sensitive formulations, addressing a common challenge in antioxidant serums. Researchers are investigating its synergy with vitamin E derivatives and polyphenolic compounds, topics frequently queried in skincare science forums. Its melting point range (8-12°C) and viscosity parameters enable innovative texture engineering in premium creams.

From a commercial perspective, 15(Z)-Nervonyl acetate addresses market needs for multifunctional ingredients that combine moisturization with cellular signaling benefits. Patent analyses reveal growing IP activity around nervonic acid derivatives, particularly for hair follicle regeneration applications—a trending search term in trichology research. The compound's EC50 values in fibroblast proliferation assays suggest potential in wound healing formulations.

Quality control protocols for CAS 1823102-39-1 emphasize residual solvent monitoring and peroxide value testing, reflecting industry concerns about ingredient safety. Chromatographic fingerprints help distinguish it from related compounds like 15(E)-isomers or nervonyl alcohol, common queries in analytical chemistry databases. Stability studies under ICH guidelines confirm its suitability for preservative-free systems.

Emerging applications in nutricosmetics leverage the compound's oral bioavailability when incorporated into lipid nanoparticles. This intersects with popular searches for "inside-out beauty solutions." Its metabolic pathways involving elongase enzymes are being mapped using isotope labeling techniques, contributing to personalized skincare developments.

In biomaterial science, 15(Z)-Nervonyl acetate shows promise for biodegradable film formation, relevant to transdermal patch technologies. Its surface tension modulation properties are being evaluated for microemulsion systems, a technical area with growing formulator interest. The compound's logP value (~9.2) informs its partitioning behavior in multiphase systems.

Regulatory status as a non-irritant in HET-CAM tests and negative mutagenicity screening results support its adoption in sensitive skin products. These findings address frequent consumer concerns about "non-comedogenic ingredients" and "hypoallergenic formulations." Ongoing clinical trials examine its effects on stratum corneum architecture using confocal Raman spectroscopy.

The synthesis of 15(Z)-Nervonyl acetate typically involves enzymatic esterification of nervonic acid under oxygen-free conditions, with process optimization focusing on atom economy principles. This aligns with industry searches for "sustainable esterification methods." Scale-up challenges related to Z-isomer preservation during purification are being addressed through low-temperature chromatography.

Market projections indicate growing demand for long-chain fatty acid esters like 15(Z)-Nervonyl acetate, particularly in prestige skincare segments. Its inclusion in biomimetic lipid complexes and ceramide analogs responds to formulator inquiries about "next-generation moisturizing agents." The compound's structure-activity relationships continue to be elucidated through molecular docking studies with skin protein targets.